13-Hydroxy-9-oxoprost-14-yn-1-oic acid
Description
13-Hydroxy-9-oxoprost-14-yn-1-oic acid is a synthetic prostaglandin analog characterized by a unique triple bond (yn) at position 14 and a hydroxyl group at position 12. Its molecular formula is C₂₀H₂₈O₄, with a molecular weight of approximately 332.44 g/mol. The compound’s structure integrates a prostaglandin backbone modified with a 9-ketone group and a terminal alkyne, distinguishing it from natural prostaglandins like PGE₂ or PGF₂α.
Properties
CAS No. |
57755-78-9 |
|---|---|
Molecular Formula |
C20H32O4 |
Molecular Weight |
336.5 g/mol |
IUPAC Name |
7-[(1R,2S)-2-(1-hydroxyoct-2-ynyl)-5-oxocyclopentyl]heptanoic acid |
InChI |
InChI=1S/C20H32O4/c1-2-3-4-5-9-12-18(21)17-14-15-19(22)16(17)11-8-6-7-10-13-20(23)24/h16-18,21H,2-8,10-11,13-15H2,1H3,(H,23,24)/t16-,17+,18?/m1/s1 |
InChI Key |
YPSYXYVPLKXAIE-DVKDBIPTSA-N |
SMILES |
CCCCCC#CC(C1CCC(=O)C1CCCCCCC(=O)O)O |
Isomeric SMILES |
CCCCCC#CC([C@H]1CCC(=O)[C@@H]1CCCCCCC(=O)O)O |
Canonical SMILES |
CCCCCC#CC(C1CCC(=O)C1CCCCCCC(=O)O)O |
Synonyms |
9-oxo-13-hydroxyprost-14-ynoic acid |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
The following table summarizes key structural and functional differences between 13-hydroxy-9-oxoprost-14-yn-1-oic acid and related prostaglandin analogs or hydroxy fatty acids:
Key Findings:
Functional Group Influence :
- The 14-yn triple bond in 13-hydroxy-9-oxoprost-14-yn-1-oic acid likely reduces metabolic degradation compared to natural prostaglandins with double bonds (e.g., 13E in Doxaprost), enhancing stability .
- The absence of a 15-hydroxyl group (present in Doxaprost and 11,15-dihydroxy-9-oxoprosta-5,13-dien-1-oic acid) may limit its interaction with FP prostaglandin receptors, which typically require hydroxyl groups for activation .
The 9-ketone group aligns with PGE₂-like structures but lacks the C11 hydroxyl group critical for binding to EP3 receptors .
Synthetic vs. Natural Analogs :
- Compared to 9(S)-HPOT , a plant-derived hydroperoxide, the synthetic modifications in 13-hydroxy-9-oxoprost-14-yn-1-oic acid prioritize receptor specificity over broad oxidative signaling roles .
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